Cas no 1866573-44-5 (7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)-)

• Product Name: 7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)-
• CAS No: 1866573-44-5
• MF: C₇H₁₁ClO
• MW: 146.614641427994
• CID: 6467989
• PubChem ID: 131161254
• Update Time: 2025-10-28

7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)-

• Inchi： 1S/C7H11ClO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-4H2
• InChI Key： LHJFUSTVWROVFT-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC2CCl

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 208.3±13.0 °C(Predicted)

Additional information on 7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)-

Professional Introduction to Compound with CAS No. 1866573-44-5 and Product Name: 7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)-

The compound identified by the CAS number 1866573-44-5 and the product name 7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)- represents a significant molecule in the field of organic chemistry and pharmaceutical research. This bicyclic ether derivative features a unique structural framework that has garnered interest due to its potential applications in medicinal chemistry and synthetic methodologies. The presence of a chloromethyl substituent at the 2-position of the oxabicyclo[2.2.1]heptane core introduces a reactive site that can be exploited for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of heterocyclic compounds has seen considerable advancements, particularly in the realm of bicyclic systems. The 7-Oxabicyclo[2.2.1]heptane scaffold is known for its stability and flexibility, which are advantageous in drug design. The oxygen atom in the ring acts as a hydrogen bond acceptor, enhancing interactions with biological targets, while the strained three-membered ring can contribute to favorable pharmacokinetic properties such as improved oral bioavailability and metabolic stability. These characteristics have made such derivatives attractive candidates for further exploration in therapeutic development.

The chloromethyl group attached to the bicyclic system provides a versatile handle for chemical transformations. This functionality can be readily converted into other moieties such as alcohols, amines, or esters through nucleophilic substitution reactions. Such modifications are crucial in medicinal chemistry for optimizing drug-like properties, including solubility, lipophilicity, and target binding affinity. Researchers have leveraged this reactivity to develop novel analogs with enhanced pharmacological profiles, demonstrating the compound's utility in drug discovery pipelines.

Recent studies have highlighted the role of oxabicyclo[2.2.1]heptane derivatives in addressing various therapeutic challenges. For instance, modifications of this core structure have been explored in the design of kinase inhibitors, where the rigid bicyclic framework helps to maintain optimal binding interactions with protein targets. Additionally, derivatives with appended polar groups have shown promise in antiviral and anti-inflammatory applications, underscoring the importance of fine-tuning molecular architecture for desired biological outcomes.

The synthesis of 7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)- involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection to ensure high yields and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the oxabicyclo ring system efficiently. These methods not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in pharmaceutical development.

The chemical properties of this compound also make it a valuable tool for studying molecular recognition processes. Its ability to form stable complexes with biological targets has been exploited in computational chemistry simulations to predict binding affinities and interaction mechanisms. Such insights are invaluable for rational drug design, enabling researchers to prioritize lead compounds based on their predicted efficacy and selectivity profiles.

In conclusion, 7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)- (CAS No. 1866573-44-5) represents a fascinating molecule with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a versatile building block for synthesizing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing drug discovery efforts worldwide.